Cas no 10070-81-2 (Olean-12-en-11-one)

Olean-12-en-11-one structure
Olean-12-en-11-one structure
Product name:Olean-12-en-11-one
CAS No:10070-81-2
MF:C30H48O
MW:424.70200
CID:118347
PubChem ID:22296845

Olean-12-en-11-one Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-11-one
    • Olean-12-en-11-oneneat
    • ODDD
    • Olean-12-en-11-on
    • (4aR,6aR,6aS,6bR,8aS,12aS,14bR)-2,2,4a,6a,6b,9,9,12a-octamethyl-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picen-13-one
    • 10070-81-2
    • Inchi: InChI=1S/C30H48O/c1-25(2)14-15-27(5)16-17-29(7)20(21(27)19-25)18-22(31)24-28(6)12-9-11-26(3,4)23(28)10-13-30(24,29)8/h18,21,23-24H,9-17,19H2,1-8H3
    • InChI Key: TXXCMYLRDXEQRR-UHFFFAOYSA-N
    • SMILES: CC1(CCC2(C)C(C3=CC(=O)C4C5(CCCC(C)(C)C5CCC4(C)C3(C)CC2)C)C1)C

Computed Properties

  • Exact Mass: 424.37100
  • Monoisotopic Mass: 424.370516150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 831
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 8.37710

Olean-12-en-11-one Related Literature

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